![molecular formula C7H14ClNO3 B6186956 2-amino-3-[(2S)-oxolan-2-yl]propanoic acid hydrochloride CAS No. 2649294-37-9](/img/no-structure.png)
2-amino-3-[(2S)-oxolan-2-yl]propanoic acid hydrochloride
Overview
Description
2-amino-3-[(2S)-oxolan-2-yl]propanoic acid hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO3 and its molecular weight is 195.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-[(2S)-oxolan-2-yl]propanoic acid hydrochloride involves the protection of the carboxylic acid group, followed by the formation of the oxolane ring and subsequent deprotection of the carboxylic acid group. The final step involves the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "L-aspartic acid", "2-methylpropan-1-ol", "p-toluenesulfonic acid", "triethylamine", "thionyl chloride", "2-propanol", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Protection of carboxylic acid group using 2-methylpropan-1-ol and p-toluenesulfonic acid in the presence of triethylamine", "Formation of oxolane ring using thionyl chloride and 2-propanol", "Deprotection of carboxylic acid group using sodium borohydride", "Addition of hydrochloric acid to form the hydrochloride salt" ] } | |
CAS No. |
2649294-37-9 |
Molecular Formula |
C7H14ClNO3 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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